4-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 4-bromo-2-(3-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C10H6BrFN2O/c11-9-4-5-13-14(10(9)15)8-3-1-2-7(12)6-8/h1-6H
• InChI Key: VXAGNRACJBQUKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C(=O)C(=CC=N2)Br
• Molecular Formula: C10H6BrFN2O
• Molecular Weight: 269.07 g/mol

Description

4-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one is a novel heterocyclic compound with a wide range of potential applications in scientific research. It is a compound belonging to the pyridazinone family, which is known for its ability to form a variety of derivatives with different biological activities. 4-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one has been studied for its potential use in the synthesis of drugs and other compounds, as well as its potential to act as an enzyme inhibitor and a receptor agonist.

Scientific Research Applications

Synthesis of Biologically Active Compounds

Research has demonstrated the utility of related bromo-fluorophenyl pyridazinone compounds as intermediates in the synthesis of a range of biologically active molecules. For example, the synthesis of "1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one" is an important step in creating compounds with potential biological activities, achieved through several chemical reactions including nitration, chlorination, and condensation (Wang et al., 2016).

Anticancer, Antiangiogenic, and Antioxidant Agents

A series of 4-chloro-2-(3-chloro-4-fluorophenyl)-5-(aliphatic/cyclic saturated amino)pyridazin-3(2H)-one derivatives exhibited significant inhibitory effects on the viability of human cancer cell lines and showed potential as anticancer, antiangiogenic, and antioxidant agents (Kamble et al., 2015). This underscores the versatility of pyridazinone scaffolds in medicinal chemistry.

Myocardial Perfusion Imaging

The development of 18F-labeled pyridaben analogues for myocardial perfusion imaging (MPI) with PET demonstrates the applicability of fluorophenyl pyridazinones in nuclear medicine. These compounds, synthesized and evaluated for their potential as MPI agents, highlight the role of pyridazinone derivatives in the diagnosis and management of cardiac diseases (Mou et al., 2012).

Novel Synthesis Approaches

Research also focuses on novel methods for synthesizing pyridazinone derivatives, such as the use of copper-catalyzed aerobic dehydrogenation for creating compounds with varied functional groups. This method allows for efficient synthesis of N-substituted phenylpyridazinone compounds, demonstrating the chemical versatility and potential for further functionalization of the pyridazinone scaffold (Liang et al., 2013).